[Methyl-(4-nitro-benzoyl)-amino]-acetic acid methyl ester

• Molecular Formula: C11H12N2O5
• Molecular Weight: 252.22 g/mol
• IUPAC Name: methyl 2-[methyl-(4-nitrobenzoyl)amino]acetate
• InChI: InChI=1S/C11H12N2O5/c1-12(7-10(14)18-2)11(15)8-3-5-9(6-4-8)13(16)17/h3-6H,7H2,1-2H3
• InChI Key: QPPFGIKVTKSUFE-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)OC)C(=O)C1=CC=C(C=C1)[N+](=O)[O-]

Description

[Methyl-(4-nitro-benzoyl)-amino]-acetic acid methyl ester is a useful research compound. Its molecular formula is C11H12N2O5 and its molecular weight is 252.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Nitro-benzoyl chloride (1.396 g; 7.52 mmol), methylamino-acetic acid methyl ester hydrochloride (1.264 g; 9.06 mmol) and triethyl-amine (2.40 mL; 17.2 mmol) were reacted in DCM (35 mL). After 2 days the rxn was washed with water (1×10 mL), 1 M HCl (2×10 mL), water (1×10 mL) and satd NaHCO3 (2×10 mL). After drying over MgSO4, filtration through silica with a 10:1 DCM:i-PrOH wash and concd, the product was purified by MPLC (silica; 0-->10% i-PrOH in DCM gradient) yielding a pale yellow-orange solid (1.394 g; 73%) as a mix of rotamers. 1H NMR (CDCl3; major rotamer) δ 8.31 (m, 2H), 7.66 (m, 2H), 4.31 (s, 2H), 3.82 (s, 3H), 3.03 (s, 3H).